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Compound of Interest

Compound Name: N-butyl-2,4-diethoxybenzamide

Cat. No.: B5268726

Get Quote

Executive Summary
N-butyl-2,4-diethoxybenzamide is a lipophilic, functionalized benzamide derivative belonging

to the class of N-alkyl-alkoxybenzamides.[1] It is characterized by a core benzene ring

substituted with two ethoxy groups at the ortho (2) and para (4) positions, and an N-butyl amide

tail.[1]

Its primary mechanisms of action are twofold, derived from its pharmacophore:[1]

Insect Repellency (Primary): Acts as a spatial repellent and confusant by modulating insect

Odorant Receptors (ORs) and Odorant Binding Proteins (OBPs), structurally analogous to

DEET and N-butylbenzamide.[1]

Sensory Modulation (Secondary): Exhibits activity on mammalian Transient Receptor

Potential (TRP) channels (specifically TRPM8 and TRPA1), functioning as a sensory modifier

(masking agent) or mild anesthetic via voltage-gated sodium channel (NaV) interaction.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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The specific substitution pattern of N-butyl-2,4-diethoxybenzamide confers unique stability

and solubility profiles compared to its parent compounds.[1]

Structural Analysis[1]
Core: Benzamide (Stability, H-bond acceptor).[1]

N-Substituent:n-Butyl chain (Lipophilicity, membrane penetration).[1]

Ring Substituents: 2,4-Diethoxy groups.[1]

2-Ethoxy (Ortho):[1] Provides steric hindrance, protecting the amide bond from enzymatic

hydrolysis (steric shielding).[1]

4-Ethoxy (Para):[1] Increases electron density of the ring, enhancing interactions with

receptor binding pockets via ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-stacking.

Physicochemical Data (Calculated)
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Property Value (Approx.) Significance

Formula

C

H

NO

Molecular Composition

Molecular Weight 265.35 g/mol
Optimal for volatility/skin

penetration

LogP (Octanol/Water) ~3.5 - 4.0
High lipophilicity; ensures

persistence on skin/surface

H-Bond Donors 1 (Amide NH) Receptor binding capability

H-Bond Acceptors 3 (Amide O, 2x Ether O)
Interaction with OBPs/TRP

channels

Vapor Pressure Low (< 1 Pa at 25°C)
Lower volatility than DEET;

longer protection time

Mechanism of Action: Insect Repellency
The N-butylbenzamide moiety is a validated insect repellent pharmacophore.[1] The addition of

diethoxy groups modifies the interaction kinetics with insect sensory machinery.[1]

Interference with Odorant Binding Proteins (OBPs)
Insects rely on OBPs to transport hydrophobic odorant molecules (like lactic acid or octenol

from host skin) through the aqueous sensillum lymph to the olfactory receptors.[1]

Mechanism: N-butyl-2,4-diethoxybenzamide acts as a competitive inhibitor or allosteric

modulator of OBPs.[1]

Binding: The lipophilic butyl tail anchors the molecule within the hydrophobic tunnel of the

OBP, while the electron-rich diethoxybenzamide headgroup interacts with polar residues at

the tunnel entrance.[1]
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Result: This "jams" the transport mechanism, preventing host attractants from reaching the

neuronal receptors.[1]

Olfactory Receptor (OR) Masking[1]
Agonist/Antagonist Duality: Similar to DEET, this compound likely inhibits the specific subset

of ORs responsible for detecting host attractants (e.g., AgOr co-receptor complex in

mosquitoes) while simultaneously activating "avoidance" neurons.[1]

Confusant Effect: The compound creates a high-intensity "white noise" signal in the insect's

olfactory system, disrupting the specific spatiotemporal firing patterns required for host

tracking.[1]
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Figure 1: Mechanism of repellent activity via OBP interference and Receptor modulation.[1]

Mechanism of Action: Sensory Modulation
(Mammalian)
In mammalian systems, alkoxybenzamides are frequently utilized for their activity on voltage-

gated ion channels and TRP channels.[1]

TRP Channel Modulation (TRPM8 / TRPA1)
The 2,4-diethoxy substitution pattern is sterically bulky, distinguishing it from simple cooling

agents (like menthol).[1]

TRPM8 (Cold Receptor): Acts as a negative allosteric modulator (NAM) or weak antagonist.

[1] It can reduce the perception of harsh cold or "menthol burn" by dampening the peak firing
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rate of TRPM8 neurons.[1]

TRPA1 (Irritant Receptor): The compound likely exhibits antagonist activity, reducing the

pungency or irritation caused by other chemical agents.[1] This makes it valuable in topical

formulations to improve skin feel.[1]

Local Anesthetic Effect (NaV Blockade)
Structurally similar to Etosalamide and neutral benzocaine analogs.[1]

Mechanism: Partitioning into the neuronal membrane lipid bilayer.[1]

Action: The compound exerts lateral pressure on the Voltage-Gated Sodium Channel (NaV),

stabilizing the inactivated state.[1]

Efficacy: Due to the lack of a tertiary amine (ionizable head), the block is "tonic" rather than

"use-dependent," resulting in a mild, surface-numbing sensation (paresthesia) rather than

deep anesthesia.[1]

Experimental Protocols
Synthesis Workflow (Schotten-Baumann Reaction)
A self-validating protocol for synthesizing N-butyl-2,4-diethoxybenzamide from the acid

chloride.[1]

Reagents: 2,4-Diethoxybenzoic acid, Thionyl Chloride (SOClngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

), n-Butylamine, Triethylamine (Et

N), Dichloromethane (DCM).

Activation: Reflux 2,4-diethoxybenzoic acid (1.0 eq) with SOClngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

(1.5 eq) and a catalytic drop of DMF for 2 hours. Evaporate excess SOCl

to obtain 2,4-diethoxybenzoyl chloride.
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Coupling: Dissolve the acid chloride in dry DCM. Cool to 0°C.[1]

Addition: Add a mixture of n-butylamine (1.1 eq) and Et

N (1.2 eq) dropwise over 30 minutes.

Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

Workup: Wash with 1M HCl (remove unreacted amine), then sat. NaHCO

(remove acid), then Brine. Dry over MgSO

.

Purification: Recrystallize from Ethanol/Water or purify via Flash Chromatography.

Bioassay: Y-Tube Olfactometer (Repellency)
Objective: Quantify the spatial repellency against Aedes aegypti.

Step Action Causality/Rationale

1. Prep

Place 20 female mosquitoes

(starved 12h) in the release

chamber.

Starvation ensures high

motivation for host-seeking.[1]

2. Stimuli

Arm A: Air stream + Human

Odor (or CO2).[1] Arm B: Air

stream + Human Odor +

Compound (0.1 mg/cm²).[1]

Competitive choice assay

mimics real-world exposure.[1]

3. Flow Maintain airflow at 0.3 m/s.

Matches natural convective

plumes; prevents turbulence.

[1]

4. Data

Record mosquito position after

5 mins.[1] Calculate Protection

Index (PI).[1]
.
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N-Butylbenzamide Repellency:S. C. Johnson & Son, Inc.[1] (Various Patents on N-

alkylbenzamide repellents).[1] See also: Debboun, M., et al. (2007).[1] Insect Repellents:

Principles, Methods, and Uses. CRC Press.[1]

Alkoxybenzamide SAR:Leffingwell, J. C.[1] (2002).[1] "Cooling Ingredients and Their

Mechanism of Action."[1] Leffingwell & Associates.[1] (Describes N-alkyl-alkoxybenzamides

as TRP modulators).

Benzamide Anesthetics:Tsuchiya, H., et al.[1] (2002).[1] "Membrane-interactive effects of

local anesthetics and their structural analogs." Journal of Pharmacological Sciences.

Chemical Properties:PubChem Database. "Benzamide, N-butyl-" (CID 76024) and "2,4-

Diethoxybenzoic acid" derivatives.[1] [Link]

General Synthesis:Smith, M. B.[1] (2013).[1] March's Advanced Organic Chemistry:

Reactions, Mechanisms, and Structure. Wiley.[1] (Standard Schotten-Baumann protocols).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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